4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)-N-(4-methoxybenzyl)piperidine-1-carboxamide
Description
4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)-N-(4-methoxybenzyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C20H22N4O3S and its molecular weight is 398.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Activity
Furan derivatives have garnered attention in medicinal chemistry due to their therapeutic efficacy. Specifically, this compound shows promise as an antibacterial agent. Researchers have explored its activity against both gram-positive and gram-negative bacteria. For instance, derivatives containing a furan nucleus, such as 2-(5-(5-nitrofuran-2-yl)-1,3,4-thiadiazol-2-ylimino)thiazolidin-4-one, have demonstrated inhibitory effects on gram-positive bacteria . Further investigations into its mechanism of action and potential clinical use are warranted.
Synthesis of Bis(furyl)oxime
The compound’s nitromethyl group at the 4-position enables its application in the synthesis of highly functionalized bis(furyl)oxime. This reaction pathway provides a novel route to obtain complex oxime derivatives, which may find utility in various chemical processes .
Formation of 3-(furan-2-yl)-4H-chromen-4-ones
Under solvent-free conditions, 4-(nitromethyl)furans can be used to synthesize 3-(furan-2-yl)-4H-chromen-4-ones. This one-pot method, catalyzed by K10 montmorillonite, offers a concise and efficient approach to obtaining chromenone derivatives .
Condensation with 4-Methoxybenzaldehyde
The prepared furan-2(5H)-one can undergo condensation with 4-methoxybenzaldehyde. This method utilizes readily accessible starting materials and allows for the easy isolation of the target products. The advantages include atom economy and process simplicity .
Antiviral Potential
Indole derivatives, including those containing furan moieties, have been investigated for antiviral activity. While not directly related to the compound , it highlights the broader potential of furan-based compounds in combating viral infections .
Other Therapeutic Properties
Beyond antibacterial and antiviral effects, furan derivatives exhibit a wide range of pharmacological characteristics. These include anti-ulcer, diuretic, muscle relaxant, anti-inflammatory, and anticancer properties. Further exploration of this compound’s therapeutic potential is essential .
properties
IUPAC Name |
4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]-N-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O3S/c1-26-16-6-4-14(5-7-16)13-21-20(25)24-10-8-15(9-11-24)18-22-23-19(28-18)17-3-2-12-27-17/h2-7,12,15H,8-11,13H2,1H3,(H,21,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNHHEVTYDSJOBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)N2CCC(CC2)C3=NN=C(S3)C4=CC=CO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid](/img/structure/B2407719.png)
![N-[(2-Chlorophenyl)methyl]-6-(oxan-4-yl)pyrimidine-4-carboxamide](/img/structure/B2407728.png)
![6-[6-[2-(cyclohexylamino)-2-oxoethyl]sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]-N-[(4-methoxyphenyl)methyl]hexanamide](/img/structure/B2407732.png)
![8-(3-chlorophenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2407735.png)
![Benzyl(methyl)[(5-methylfuran-2-yl)methyl]amine](/img/structure/B2407736.png)
![2-[[5-(2-chlorophenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide](/img/structure/B2407737.png)
